
Methoxytrimethylsilane: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methoxytrimethylsilane

Cat. No.: B155595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxytrimethylsilane (MTMS), a member of the organosilane family, is a versatile reagent

utilized in a variety of applications, including organic synthesis as a protecting group for

alcohols and in the production of specialty coatings.[1][2] Its utility is accompanied by specific

hazards that necessitate a thorough understanding of its properties and strict adherence to

safety protocols. This guide provides an in-depth overview of the safety data for

methoxytrimethylsilane and detailed precautions for its handling to ensure the well-being of

laboratory and manufacturing personnel.

Physical and Chemical Properties
Methoxytrimethylsilane is a clear, colorless, and highly flammable liquid with a faint, sweet

aroma.[1] Its volatility at room temperature, underscored by a low boiling point and high vapor

pressure, demands careful handling to prevent the release of flammable vapors.[1]
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Property Value Source

Molecular Formula C4H12OSi [1][3]

Molecular Weight 104.22 g/mol [3][4]

Boiling Point
55 - 58 °C (131 - 136.4 °F) at

760 mmHg
[2][5]

Flash Point
-11 °C (12.2 °F) to -20 °C (-4.0

°F) (closed cup)
[5]

Vapor Pressure 76 mmHg at 25 °C [3][5]

Density 0.756 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.366 [2]

Solubility
Reacts with water.[3] Miscible

with cyclopentane.[2][6]
[2][3][6]

Hazard Identification and Toxicity
Methoxytrimethylsilane is classified as a highly flammable liquid and vapor (GHS Category

2).[5][7] It is also a skin and eye irritant (GHS Category 2) and may cause respiratory tract

irritation.[5][7][8]

Key Hazards:

Flammability: The low flash point indicates that flammable vapors can ignite at temperatures

well below ambient conditions. Vapors are heavier than air and can travel to an ignition

source and flash back.[8][9]

Health Hazards:

Inhalation: Vapors can cause headaches, dizziness, and irritation to the respiratory tract.

[8]

Skin Contact: Causes skin irritation, which may manifest as redness and dryness.[7][8]

Eye Contact: Causes serious eye irritation.[5][7][8]
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Ingestion: May cause irritation of the digestive tract.[8] Oral toxicity is associated with

methanol, a hydrolysis product, which can cause nausea, vomiting, headache, and visual

disturbances, including blindness.[10]

Reactivity: Methoxytrimethylsilane reacts with water and moisture to produce methanol

and other byproducts. This reaction is a significant concern as methanol is toxic. It is

incompatible with strong oxidizing agents, strong acids, and alkalis.[5][7]

Safe Handling and Storage Protocols
Adherence to stringent handling and storage protocols is critical to mitigate the risks associated

with methoxytrimethylsilane.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[8]

[11]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of any potential exposure.[8][11]

Use spark-proof tools and explosion-proof equipment.[5][8] All equipment used when

handling the product must be grounded to prevent static discharge.[11][12]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory.[8][11] Contact lenses should not be

worn.[11]

Hand Protection: Neoprene or nitrile rubber gloves should be worn to prevent skin contact.

[11]

Skin and Body Protection: A lab coat or other appropriate protective clothing is required. For

large-scale operations, anti-static protective clothing may be necessary.[7]

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,

a NIOSH-certified organic vapor respirator should be used.[11]
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Storage
Store in a cool, dry, well-ventilated area designated as a flammables area.[5][8]

Keep containers tightly closed and sealed under an inert atmosphere to protect from

moisture.[1][5]

Store away from sources of ignition, heat, sparks, and open flames.[5][8]

Incompatible materials such as strong oxidizing agents and strong acids must be stored

separately.[5][11]

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If not breathing, give artificial respiration. Seek immediate medical

attention.[7][8]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8][11]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[7][8]

Note to Physician: This product reacts with water in the stomach to form methanol.

Treatment should be based on blood methanol levels and acid-base balance.[10]

Spill and Leak Response
Small Spills:

Eliminate all ignition sources.
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Ventilate the area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or earth.[8] Do not use combustible materials like paper towels.[1]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[5]

Large Spills:

Evacuate the area immediately.

Contact emergency services.

Prevent the spill from entering drains or waterways.[11]

Fire Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[7] Do not

use a direct stream of water, as it will react with the material.[7] Water spray can be used to

cool containers exposed to heat.[7]

Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Logical Workflow for Handling
Methoxytrimethylsilane
The following diagram illustrates the logical progression of safety and handling procedures for

methoxytrimethylsilane.
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Handling Methoxytrimethylsilane

Risk Assessment
(Review SDS)

Engineering Controls
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Personal Protective Equipment
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Emergency Preparedness
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Fire Response
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First Aid
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Waste Disposal

Contaminated
Clothing
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Caption: Logical workflow for the safe handling of methoxytrimethylsilane.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b155595?utm_src=pdf-body-img
https://www.benchchem.com/product/b155595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methoxytrimethylsilane is a valuable chemical reagent, but its hazardous properties require a

comprehensive understanding and implementation of safety protocols. By adhering to the

guidelines outlined in this technical guide, researchers, scientists, and drug development

professionals can minimize risks and ensure a safe working environment. Always consult the

most current Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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